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Compound of Interest

Compound Name:

Cat. No.:

2,3-Anthracenediol

B14082749

L  Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides essential, immediate safety and

logistical information for 2,3-Anthracenediol, including operational and disposal plans.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2,3-Anthracenediol is provided

below. This information is critical for understanding its behavior and potential hazards.

Property Value Source
IUPAC Name anthracene-2,3-diol [1]
Synonyms 2,3-dihydroxyanthracene, Be
anthracene-2,3-diol
CAS Number 64817-81-8 [1][21[3]
Chemical Formula C14H1002 [3114]
Molecular Weight 210.23 g/mol [3]
Polar Surface Area (PSA) 40.46 A2 [3]
Calculated LogP 3.40 [3]
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Hazard Identification and Personal Protective
Equipment (PPE)

While specific toxicity data for 2,3-Anthracenediol is limited, the parent compound,
anthracene, is known to be a moderate skin and eye irritant and may be harmful if inhaled.[5]
Therefore, a cautious approach is necessary. The following table outlines the required and
recommended PPE for handling 2,3-Anthracenediol.

Required Personal Protective Equipment
(PPE)

Protection Level

- Eye/Face Protection: Safety glasses with side-
shields conforming to EN166 or OSHA 29 CFR
1910.133.[5][6] - Skin Protection: Chemical-

Standard Laboratory Handling (Solid) resistant gloves (e.g., nitrile) and a lab coat.[5]
[7] - Respiratory Protection: For nuisance dust,
a P95 (US) or P1 (EU) particle respirator is

recommended.[5]

- Eye/Face Protection: Chemical safety goggles
or a full-face shield. - Skin Protection:
Operations with Potential for Aerosolization or Impervious clothing and chemical-resistant
High Concentration gloves.[5] - Respiratory Protection: A higher-
level respirator such as an OV/AG/P99 (US) or
ABEK-P2 (EU) should be used.[5]

Hazard Communication Diagram

Caption: Relationship between potential hazards of 2,3-Anthracenediol and the corresponding
primary protective barriers.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial to minimize exposure and ensure safety.

1. Preparation and Engineering Controls:
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e Work in a well-ventilated area, preferably within a laboratory fume hood.[5]

o Ensure safety shower and eye wash stations are accessible.

o Gather all necessary PPE and materials before starting work.

2. Handling the Compound:

e Avoid the formation of dust and aerosols.[5]

o When weighing or transferring the solid, do so carefully to minimize dust generation.
o Use appropriate tools (spatulas, etc.) to handle the material.

3. Post-Handling:

e Thoroughly clean the work area after use.

e Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[5]

Experimental Workflow Diagram
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Caption: A typical experimental workflow for handling 2,3-Anthracenediol.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation First-Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[6]

Wash off immediately with soap and plenty of
i water while removing all contaminated clothing
Skin Contact _ o
and shoes. Seek medical attention if irritation

develops.[6]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[6]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[7]

Evacuate the area. Wear appropriate PPE.

Sweep up the spilled solid, avoiding dust

Spill
generation, and place it in a suitable, closed
container for disposal.[8]
Use water spray, alcohol-resistant foam, dry
e chemical, or carbon dioxide.[7] Wear self-
ire

contained breathing apparatus for firefighting if

necessary.[5]

Disposal Plan

Proper disposal of 2,3-Anthracenediol and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect waste 2,3-Anthracenediol and any contaminated materials (e.g., gloves, wipes) in a
clearly labeled, sealed container.
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2. Disposal Method:
» Dispose of this material as hazardous waste.

It may be possible to dissolve the material in a combustible solvent and incinerate it in a
chemical incinerator equipped with an afterburner and scrubber.

o Always consult with your institution's environmental health and safety (EHS) department and
follow all local, state, and federal regulations for chemical waste disposal.

Disposal Decision Tree
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'
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:
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:
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Caption: A decision-making workflow for the proper disposal of 2,3-Anthracenediol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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